5-(4-chlorophenyl)-N-[2-(cyclohex-1-en-1-yl)ethyl]thieno[2,3-d]pyrimidin-4-amine

Specification

• Molecular Formula: C20H20ClN3S
• Molecular Weight: 369.9 g/mol
• IUPAC Name: 5-(4-chlorophenyl)-N-[2-(cyclohexen-1-yl)ethyl]thieno[2,3-d]pyrimidin-4-amine
• Standard InChI: InChI=1S/C20H20ClN3S/c21-16-8-6-15(7-9-16)17-12-25-20-18(17)19(23-13-24-20)22-11-10-14-4-2-1-3-5-14/h4,6-9,12-13H,1-3,5,10-11H2,(H,22,23,24)
• Standard InChI Key: DCTBGQVNCFASQK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)CCNC2=C3C(=CSC3=NC=N2)C4=CC=C(C=C4)Cl

Introduction

The compound 5-(4-chlorophenyl)-N-[2-(cyclohex-1-en-1-yl)ethyl]thieno[2,3-d]pyrimidin-4-amine is a complex organic molecule featuring a thienopyrimidine core. This heterocyclic structure includes a chlorophenyl substituent, a cyclohexene moiety, and an ethyl linker connecting these components to the pyrimidine ring. Despite its potential biological and chemical significance, detailed information on this specific compound is limited in the available literature.

Biological Activities

Thieno[2,3-d]pyrimidine derivatives have been studied for their potential biological activities, including anticancer effects. These compounds often exhibit inhibitory effects on various cancer cell lines, such as breast cancer and non-small cell lung cancer. While specific biological activity data for 5-(4-chlorophenyl)-N-[2-(cyclohex-1-en-1-yl)ethyl]thieno[2,3-d]pyrimidin-4-amine is lacking, its structural similarity to other active thienopyrimidines suggests potential biological relevance.

Research Findings and Future Directions

Given the limited information available on 5-(4-chlorophenyl)-N-[2-(cyclohex-1-en-1-yl)ethyl]thieno[2,3-d]pyrimidin-4-amine, further research is necessary to explore its synthesis, chemical properties, and biological activities. Studies focusing on the synthesis and biological evaluation of this compound could provide valuable insights into its potential applications in medicine and other fields.